3-Bromoimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride

• IUPAC Name: 3-bromoimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H4BrN3O2.ClH/c8-6-5(7(12)13)10-4-2-1-3-9-11(4)6;/h1-3H,(H,12,13);1H
• InChI Key: FIYMJCKCEHWJIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2N=C1)Br)C(=O)O.Cl
• Molecular Formula: C7H5BrClN3O2
• Molecular Weight: 278.49 g/mol

Description

3-Bromoimidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2503206-68-4. It has a molecular weight of 278.49. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of 3-bromoimidazo[1,2-a]pyridines, which is a similar compound, has been achieved from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions were mild and metal-free.

Molecular Structure Analysis

The Inchi Code for 3-Bromoimidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride is 1S/C7H4BrN3O2.ClH/c8-6-5 (7 (12)13)10-4-2-1-3-9-11 (4)6;/h1-3H, (H,12,13);1H.

Chemical Reactions Analysis

3-Bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added. The cyclization to form imidazopyridines was promoted by the further bromination. No base was needed, and the versatile 3-bromoimidazopyridines could be further transferred to other skeletons.

Physical And Chemical Properties Analysis

The physical form of 3-Bromoimidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride is a powder. It is typically stored at room temperature.

Scientific Research Applications

Synthesis and Pharmacological Potential

• Synthesis and Anti-inflammatory Activity : Ethyl esters of 2-phenylimidazo[1,2-b]pyridazine-3-carboxylic acids were synthesized and tested for their anti-inflammatory, analgesic, and ulcerogenic actions. These compounds showed significant analgesic activity, hinting at potential pharmacological applications (Abignente et al., 1990).

• Synthesis and Pharmacological Activity of Derivatives : A series of imidazo[1,2-b]pyridazine-2-carboxylic acids, esters, and amides were synthesized and tested for anti-inflammatory and analgesic activities. These derivatives showed notable analgesic activity and were evaluated for structure-activity relationships (Luraschi et al., 1997).

Chemical Synthesis and Reactivity

• Synthesis of 6-Methoxyimidazo[1,2-b]pyridazines : The synthesis of 6-methoxyimidazo[1,2-b]pyridazine and its derivatives was reported, exploring the reactivity and potential applications of these heterocyclic compounds (Lombardino, 1968).

• Reactivity and Electrophilic Substitution Studies : The reactivity of 2-substituted imidazo[1,2-b]pyridazines towards electrophilic substitutions was examined, providing insights into the chemical behavior of these compounds (Hervet et al., 2002).

Applications in Antimicrobial and Antiviral Research

• Antimicrobial Activity of Derivatives : Novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides were synthesized and screened for their antimicrobial activity, revealing the potential of these derivatives in addressing microbial infections (Jyothi & Madhavi, 2019).

• Antiviral Activity Studies : Synthesis of substituted 3-aralkylthiomethylimidazo[1,2-b]pyridazines was reported, with investigations into their antiviral activities against various viruses, showcasing their potential in antiviral drug development (Galtier et al., 2003).

Additional Applications

• Synthesis of Bioactive Derivatives : Research on sulfonamide and amide derivatives incorporating the imidazo[1,2-b]pyridazine moiety highlighted their potential bioactivity, exploring their antimicrobial and antimalarial properties (Bhatt, Kant, & Singh, 2016).

• Heterocyclic Compound Synthesis for Antibacterial Activities : Utilization of related compounds for preparing a novel series of heterocyclic derivatives demonstrated their potential in creating antibacterial agents (El-Hashash et al., 2015).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.